4-Cyclohexylphenyl 2,4-dinitrobenzoate

• Molecular Formula: C19H18N2O6
• Molecular Weight: 370.4 g/mol
• IUPAC Name: (4-cyclohexylphenyl) 2,4-dinitrobenzoate
• InChI: InChI=1S/C19H18N2O6/c22-19(17-11-8-15(20(23)24)12-18(17)21(25)26)27-16-9-6-14(7-10-16)13-4-2-1-3-5-13/h6-13H,1-5H2
• InChI Key: AMFHFDSVFMSBBR-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Description

4-Cyclohexylphenyl 2,4-dinitrobenzoate is an aromatic ester derivative composed of a cyclohexylphenyl group esterified with 2,4-dinitrobenzoic acid. The compound’s structure features electron-withdrawing nitro groups at the 2- and 4-positions of the benzoate moiety, which influence its electronic properties and reactivity.

Comparison with Similar Compounds

Structural and Conformational Analysis

The conformational flexibility of 4-cyclohexylphenyl 2,4-dinitrobenzoate has been studied using quantum chemical calculations. Key torsion angles, such as O1-C1-C2-C3 (175.2°) and O16-C15-C16-C17 (178.5°), indicate a near-planar arrangement of the ester linkage, which minimizes steric strain and stabilizes the molecule through conjugation . This contrasts with 3,5-dinitrobenzoate derivatives, where steric hindrance between nitro groups and the ester substituent can lead to deviations from planarity, reducing resonance stabilization.

Table 1: Selected Torsion Angles in Dinitrobenzoate Derivatives

Compound	Torsion Angle (°)	Energy Minimization
4-Cyclohexylphenyl 2,4-DNB	O1-C1-C2-C3: 175.2	Planar conformation
3,5-Dinitrobenzoate Complexes	C-O-C-C: ~160–170°	Moderate strain

Thermal Stability and Decomposition

Thermogravimetric analysis (TGA) of 4-cyclohexylphenyl 2,4-dinitrobenzoate reveals a two-stage decomposition process:

• Stage 1 (116–165°C): Minor weight loss (~5%), likely due to solvent or moisture evaporation.
• Stage 2 (267°C): Major decomposition (57% weight loss), attributed to cleavage of the ester bond and nitro group degradation .

In comparison, 2,4-dinitrotoluene (DNT) decomposes at lower temperatures (peak at ~240°C) with higher volatility, while 3,5-dinitrobenzoate metal complexes exhibit elevated thermal stability (>300°C) due to strong metal-ligand coordination .

Table 2: Thermal Decomposition Profiles

Compound	Major Decomposition Temp (°C)	Weight Loss (%)
4-Cyclohexylphenyl 2,4-DNB	267	57
2,4-Dinitrotoluene (DNT)	240	>90
Eu-3,5-DNB Complex	328 (exothermic peak)	~60

Electronic and Luminescent Properties

The 2,4-dinitrobenzoate moiety is known to quench luminescence in lanthanide complexes. In contrast, 3,5-dinitrobenzoate complexes exhibit weaker quenching effects, allowing partial emission in some cases.

Biodegradation and Environmental Persistence

Under anaerobic conditions, nitroaromatics like 2,4-dinitrotoluene and 3,5-dinitrobenzoate are reduced to aminotoluenes or mineralized to CO₂ and acetate via microbial action . However, 4-cyclohexylphenyl 2,4-dinitrobenzoate’s bulky cyclohexylphenyl group likely impedes enzymatic access, rendering it more resistant to biodegradation compared to simpler nitroaromatics.

Table 3: Biodegradation Pathways of Nitroaromatics

Compound	Biodegradation Products	Conditions
2,4-Dinitrotoluene	2,4-Diaminotoluene, CO₂	Anaerobic
3,5-Dinitrobenzoate	Acetate, CO₂	Fermentative
4-Cyclohexylphenyl 2,4-DNB	Limited data; likely persistent	Aerobic/Anaerobic